Cas no 218-20-2 (Naphtho[1,2-h]quinazoline(8CI,9CI))

• Product name: Naphtho[1,2-h]quinazoline(8CI,9CI)
• CAS No: 218-20-2
• MF: C₁₆H₁₀N₂
• MW: 230.264
• CID: 274150
• PubChem ID: 71358866

Naphtho[1,2-h]quinazoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-h]quinazoline(8CI,9CI)
• 2,4-Diazachrysene
• naphtho[1,2-h]quinazoline
• naphtho[1,2-h]-quinazoline
• 218-20-2
• DTXSID80782796

• Inchi： InChI=1S/C16H10N2/c1-2-4-13-11(3-1)5-8-15-14(13)7-6-12-9-17-10-18-16(12)15/h1-10H
• InChI Key： RGCWSXJKVIXICW-UHFFFAOYSA-N
• SMILES： C1C2=C(C3C=CC4C(=CC=CC=4)C=3C=C2)N=CN=1

Computed Properties

• Exact Mass: 230.0845
• Monoisotopic Mass: 230.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78